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Compound of Interest

Compound Name: Thiophanate-Methyl

Cat. No.: B132596 Get Quote

Thiophanate-methyl is a broad-spectrum systemic fungicide used to control a variety of fungal

diseases in turf, ornamentals, and agricultural crops. Due to its potential health hazards,

including skin and eye irritation, and suspected mutagenic effects, adherence to strict safety

protocols and the use of appropriate personal protective equipment (PPE) are imperative for

researchers, scientists, and drug development professionals.[1][2] This guide provides

essential, immediate safety and logistical information for handling Thiophanate-methyl, with a

focus on operational procedures and disposal plans.

Hazard Summary
Thiophanate-methyl is classified as harmful if inhaled and may cause an allergic skin reaction.

[1][2] It is also suspected of causing genetic defects.[1][2] Exposure can lead to irritation of the

skin, eyes, and respiratory tract.[3] In case of exposure, it is crucial to follow first aid measures

promptly, such as rinsing the skin or eyes with plenty of water and moving to fresh air if inhaled.

[4]

Personal Protective Equipment (PPE) Selection
The selection of appropriate PPE is critical to minimize exposure to Thiophanate-methyl. The

following table summarizes the recommended PPE for various handling scenarios.
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Exposure Route Required PPE
Specifications and

Recommendations

Respiratory Air-Purifying Respirator (APR)

For tasks with potential for dust

or aerosol generation, a

NIOSH-approved respirator is

necessary. The specific type

depends on the exposure

level, though specific

occupational exposure limits

(OELs) for Thiophanate-methyl

are not consistently

established.[4][5][6][7] As a

general guideline for dusts, a

TC-84A certified respirator with

N, R, or P filters is

recommended.[8][9] For higher

potential exposures, a TC-23C

chemical cartridge respirator

may be appropriate.[8][9]

Eye and Face Safety Goggles or Face Shield

Chemical safety goggles

should be worn to protect

against dust and splashes.[4]

In situations with a higher risk

of splashing, a face shield

worn over safety goggles is

recommended.[4]

Skin (Hands) Chemical-Resistant Gloves Due to the risk of skin

sensitization, chemical-

resistant gloves are

mandatory.[1][2] While specific

breakthrough time data for

Thiophanate-methyl is not

readily available, gloves made

of materials such as nitrile,

butyl rubber, or Viton are

generally recommended for
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handling pesticides.[10][11][12]

It is crucial to consult the glove

manufacturer's chemical

resistance guide for specific

recommendations.

Body Protective Clothing

Long-sleeved shirts and long

pants should be worn as a

minimum.[4] For mixing,

loading, or other activities with

a high potential for

contamination, chemical-

resistant coveralls or a

chemical-resistant apron

should be worn over work

clothes.[11]

Operational Plan: Donning and Doffing PPE
The correct sequence for putting on (donning) and taking off (doffing) PPE is critical to prevent

cross-contamination.

Donning (Putting On) PPE:

Hand Hygiene: Start by washing your hands thoroughly with soap and water or using an

alcohol-based hand sanitizer.[7]

Protective Clothing: Put on a clean, long-sleeved shirt and long pants.

Coveralls (if required): Step into the coveralls, ensuring they fit properly over your inner

clothing.

Footwear: Put on chemical-resistant boots. If wearing coveralls, pull the legs of the coveralls

over the tops of the boots.

Respirator: Put on the respirator. Ensure it fits snugly against your face and perform a user

seal check as per the manufacturer's instructions.
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Eye Protection: Put on safety goggles. If a half-face respirator is worn, the goggles should go

on over the respirator.[13]

Gloves: Put on chemical-resistant gloves, ensuring the cuffs of the gloves go over the

sleeves of your coveralls or long-sleeved shirt.[7]

Doffing (Taking Off) PPE:

Glove Decontamination: Before removing any PPE, wash the outside of your gloves with

soap and water.[14]

Coveralls: Remove the coveralls by peeling them downwards, turning them inside out as you

go to contain contaminants.

Gloves: Remove gloves by peeling one off from the cuff, turning it inside out. Hold the

removed glove in your gloved hand, and then slide your ungloved finger under the cuff of the

remaining glove to peel it off, enclosing the first glove inside the second.[15] Dispose of them

immediately in a designated waste container.[15]

Hand Hygiene: Perform hand hygiene.

Eye Protection: Remove safety goggles by handling the strap, avoiding touching the front.

Respirator: Remove the respirator without touching the front of the mask.

Hand Hygiene: Perform hand hygiene again thoroughly.

Disposal Plan for Contaminated PPE
Proper disposal of contaminated PPE is essential to prevent environmental contamination and

secondary exposure.

Disposable PPE: Single-use items such as nitrile gloves and disposable coveralls should be

placed in a designated, labeled plastic bag and disposed of as hazardous waste according to

institutional and local regulations.[6]

Reusable PPE:
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Gloves and Boots: Reusable rubber gloves and boots should be thoroughly washed with

soap and water before removal and allowed to air dry.[14]

Respirators: Reusable respirators must be cleaned and disinfected according to the

manufacturer's instructions. Cartridges and filters should be replaced based on the

manufacturer's recommendations or when breathing becomes difficult.[1]

Protective Clothing: Contaminated work clothing should be laundered separately from

other laundry using hot water and detergent.[1][6] Clothing that has been heavily

contaminated with concentrated Thiophanate-methyl should be discarded as hazardous

waste.[1][6]

PPE Selection Workflow
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PPE Selection Workflow for Handling Thiophanate-Methyl

Start: Assess Handling Task

Task Involves Potential for
Dust or Aerosol Generation?

Select NIOSH-Approved Respirator
(e.g., TC-84A with N/R/P filter)

Yes

Standard Lab Attire
(Lab coat, closed-toe shoes)

No

Risk of Splashing?

Wear Face Shield
over Safety Goggles

Yes

Wear Chemical
Safety Goggles

No

Potential for Skin Contact?

Wear Chemical-Resistant Gloves
(e.g., Nitrile, Butyl) and
Long-Sleeved Clothing

Yes

High Risk of Body Contamination?
(e.g., mixing, large quantities)

Wear Chemical-Resistant
Coveralls or Apron

Yes

Proceed with Task

No

Click to download full resolution via product page
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Caption: A flowchart outlining the decision-making process for selecting the appropriate

Personal Protective Equipment (PPE) when handling Thiophanate-Methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. meghmaniglobal.com [meghmaniglobal.com]

3. THIOPHANATE-METHYL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

4. albaugh.com [albaugh.com]

5. THIOPHANATE-METHYL | Occupational Safety and Health Administration [osha.gov]

6. assets.greenbook.net [assets.greenbook.net]

7. cdms.telusagcg.com [cdms.telusagcg.com]

8. accustandard.com [accustandard.com]

9. amo-csd.lbl.gov [amo-csd.lbl.gov]

10. lgcstandards.com [lgcstandards.com]

11. safety.fsu.edu [safety.fsu.edu]

12. Chemical Resistant Glove Guide | Environmental Health and Safety [ehs.uconn.edu]

13. ehs.yale.edu [ehs.yale.edu]

14. calpaclab.com [calpaclab.com]

15. glovesbyweb.com [glovesbyweb.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for
Thiophanate-Methyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132596#personal-protective-equipment-for-handling-
thiophanate-methyl]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b132596?utm_src=pdf-body
https://www.benchchem.com/product/b132596?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sc-251236.pdf
https://www.meghmaniglobal.com/wp-content/uploads/2025/03/Thiophanate-Methyl-Technical-MSDS-PDF.pdf
https://cameochemicals.noaa.gov/chemical/18236
https://www.albaugh.com/docs/unitedstateslibraries/productfiles/t-methyl-4.5l-st-safety-data-sheet-.pdf?sfvrsn=c2d55677_1
https://www.osha.gov/chemicaldata/890
https://assets.greenbook.net/M70735.pdf
https://www.cdms.telusagcg.com/ldat/mpE7T002.pdf
https://www.accustandard.com/prod0002813.html
https://amo-csd.lbl.gov/downloads/Chemical%20Resistance%20of%20Gloves.pdf
https://www.lgcstandards.com/medias/sys_master/root/h8f/h49/11016905293854/SDS_TRC-T344812-5MG_ST-WB-MSDS-5807573-1-1-1/SDS-TRC-T344812-5MG-ST-WB-MSDS-5807573-1-1-1.PDF
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://ehs.uconn.edu/chemical-health-and-safety/chemical-resistant-glove-guide/
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
https://www.calpaclab.com/viton-chemical-compatibility-chart/
https://glovesbyweb.com/pages/gloves-chemical-resistance-chart
https://www.benchchem.com/product/b132596#personal-protective-equipment-for-handling-thiophanate-methyl
https://www.benchchem.com/product/b132596#personal-protective-equipment-for-handling-thiophanate-methyl
https://www.benchchem.com/product/b132596#personal-protective-equipment-for-handling-thiophanate-methyl
https://www.benchchem.com/product/b132596#personal-protective-equipment-for-handling-thiophanate-methyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b132596?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

